Cas no 2279122-62-0 (Tert-Butyl {3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate)

• Product Name: Tert-Butyl {3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate
• CAS No: 2279122-62-0
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• MDL: MFCD31806074
• CID: 4780553
• Update Time: 2025-05-21

Tert-Butyl {3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl {3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate
• t-Butyl {3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate
• tert-butyl N-{3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate
• Tert-Butyl {3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate

• MDL： MFCD31806074
• Inchi： 1S/C15H26N4O2/c1-14(2,3)21-13(20)19-10-15(4,5)9-18-12-11(16)7-6-8-17-12/h6-8H,9-10,16H2,1-5H3,(H,17,18)(H,19,20)
• InChI Key： BNPYLNCTMCQQDY-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CNC1C(=CC=CN=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 339
• XLogP3: 2.9
• Topological Polar Surface Area: 89.3

Additional information on Tert-Butyl {3-[(3-aminopyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate

Tert-Butyl {3-[(3-Aminopyridin-2-yl)amino]-2,2-Dimethylpropyl}Carbamate: A Comprehensive Overview

The compound with CAS No. 2279122-62-0, commonly referred to as Tert-butyl {3-[(3-amino-pyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate, is a highly specialized organic compound with significant applications in the fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and drug delivery systems. Recent studies have highlighted its role in enhancing the stability and bioavailability of various pharmaceutical agents, making it a subject of interest for researchers worldwide.

Tert-butyl {3-[(3-amino-pyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate is characterized by its complex molecular structure, which includes a tert-butyl group attached to a carbamate moiety. The presence of the pyridine ring with an amino substituent introduces unique electronic properties, enabling this compound to participate in various chemical reactions. Its structure also facilitates the formation of hydrogen bonds, which are crucial for its interactions with biological systems. Recent research has demonstrated that this compound can act as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

The synthesis of Tert-butyl {3-[(3-amino-pyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has been shown to significantly improve the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process. These advancements have positioned this compound as a valuable tool in sustainable chemical manufacturing.

In terms of applications, Tert-butyl {3-[(3-amino-pyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate has found extensive use in drug delivery systems due to its ability to enhance the solubility and stability of hydrophobic drugs. Its unique structure allows it to form stable complexes with various therapeutic agents, thereby improving their pharmacokinetic profiles. Recent studies have also explored its potential as a carrier for targeted drug delivery, where it can be functionalized with specific ligands to deliver drugs to specific tissues or cells.

Moreover, this compound has shown promise in catalytic applications. Its ability to act as a chiral catalyst in asymmetric synthesis reactions has been extensively studied. Researchers have reported that Tert-butyl {3-[(3-amino-pyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate can effectively induce high enantioselectivity in various organic transformations, making it a valuable tool in the synthesis of chiral pharmaceuticals. This property is particularly advantageous in the production of complex molecules where stereochemistry plays a critical role.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions involving Tert-butyl {3-[(3-amino-pyridin-2-yl)amino]-2,2-dimethylpropyl}carbamate. By employing quantum mechanical calculations and molecular dynamics simulations, scientists have been able to predict its behavior under various conditions. These insights have facilitated the design of more efficient synthetic routes and improved our understanding of its interaction with biological systems.

In conclusion, Tert-butyl {3-[(3-amino-pyridin-2-y l)amino]- ̃ -dimethylprop yl}carb amate is a multifaceted compound with significant potential across diverse fields. Its unique structural features, combined with recent advancements in synthesis and application techniques, make it an invaluable asset in modern chemical research and development.